![molecular formula C20H32O4 B1234555 11-Hpete](/img/structure/B1234555.png)
11-Hpete
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
11-HpETE is a hydroperoxy fatty acid.
Scientific Research Applications
1. Role in Prostaglandin Biosynthesis
11-HPETE, prepared from arachidonic acid, was investigated for its potential role in prostaglandin biosynthesis. Incubations with prostaglandin endoperoxide synthetase from ram seminal vesicles showed that this compound did not significantly contribute to prostaglandin production. Instead, it was converted primarily to 11-Hydroxy-eicosa-5,8,12,14-tetraenoic acid (11-HETE) (Porter et al., 1980).
2. Synthesis and Structural Study
The synthesis of 11R- and 11S-HETE and this compound methyl esters from various starting materials was achieved, providing essential compounds for further research. This synthesis and the extensive NMR studies helped in confirming their structures and discussing some conformational properties (Just, Luthe, & Viet, 1983).
3. Effect on Arachidonate Metabolism
Research on human platelets revealed that 12-HPETE, a lipoxygenase product, increases its own production by enhancing lipoxygenase activity. Interestingly, 12-HPETE was found to be more potent than this compound in this regulatory process. These findings suggest a critical role for HPETE isomers in platelet function and arachidonic acid metabolism (Siegel et al., 1979).
4. Role in Plant Defense and Biochemistry
In potato plants, this compound was identified as the primary product of lipoxygenase in hairy root cultures, differing from the predominant product in potato tubers. This finding suggests a variance in defense requirements between different parts of the plant, indicating a specialized role for this compound in plant biochemistry and defense mechanisms (Reddy et al., 1992).
5. Pathway Analysis in Algae
In the brown algae Saccharina angustata, a study proposed a pathway for producing 2(E),4(E)-decadienal from arachidonic acid via this compound. This research identified intermediates in the pathway, demonstrating the role of this compound in the production of significant aldehydes through lipoxygenase and hydroperoxide lyase pathways in algae (Boonprab et al., 2019).
Properties
Molecular Formula |
C20H32O4 |
---|---|
Molecular Weight |
336.5 g/mol |
IUPAC Name |
(5Z,8Z,12E,14Z)-11-hydroperoxyicosa-5,8,12,14-tetraenoic acid |
InChI |
InChI=1S/C20H32O4/c1-2-3-4-5-7-10-13-16-19(24-23)17-14-11-8-6-9-12-15-18-20(21)22/h6-7,9-11,13-14,16,19,23H,2-5,8,12,15,17-18H2,1H3,(H,21,22)/b9-6-,10-7-,14-11-,16-13+ |
InChI Key |
PCGWZQXAGFGRTQ-RLZWZWKOSA-N |
Isomeric SMILES |
CCCCC/C=C\C=C\C(C/C=C\C/C=C\CCCC(=O)O)OO |
SMILES |
CCCCCC=CC=CC(CC=CCC=CCCCC(=O)O)OO |
Canonical SMILES |
CCCCCC=CC=CC(CC=CCC=CCCCC(=O)O)OO |
Synonyms |
11-HPETE 11-hydroperoxyeicosa-5,8,12,14-tetraenoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.